2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol

• IUPAC Name: 2-[(4-hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C17H29NO3/c1-2-3-4-5-14-21-17-8-6-16(7-9-17)15-18(10-12-19)11-13-20/h6-9,19-20H,2-5,10-15H2,1H3
• InChI Key: TYFKFPPEABBIBM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN(CCO)CCO
• Molecular Formula: C17H29NO3
• Molecular Weight: 295.4 g/mol

Description

2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol is an organic compound with a complex structure that includes a hexoxyphenyl group, a hydroxyethyl group, and an aminoethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol can be achieved through several synthetic routes. One common method involves the reaction of 4-hexoxybenzyl chloride with 2-aminoethanol in the presence of a base such as sodium hydroxide. The reaction typically takes place in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives.

Scientific Research Applications

2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may serve as a ligand in biochemical assays or as a probe in molecular biology studies.

Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-[(4-Methoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol
• 2-[(4-Ethoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol
• 2-[(4-Propoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol

Uniqueness

2-[(4-Hexoxyphenyl)methyl-(2-hydroxyethyl)amino]ethanol is unique due to its hexoxyphenyl group, which imparts distinct physicochemical properties. This structural feature may influence the compound’s solubility, reactivity, and interaction with biological targets, making it suitable for specific applications that similar compounds may not fulfill.